2-cyano-N-(2,6-dimethylphenyl)-3-[1-phenyl-3-(pyridin-3-yl)-1H-pyrazol-4-yl]prop-2-enamide

• IUPAC Name: 2-cyano-N-(2,6-dimethylphenyl)-3-(1-phenyl-3-pyridin-3-ylpyrazol-4-yl)prop-2-enamide
• InChI: InChI=1S/C26H21N5O/c1-18-8-6-9-19(2)24(18)29-26(32)21(15-27)14-22-17-31(23-11-4-3-5-12-23)30-25(22)20-10-7-13-28-16-20/h3-14,16-17H,1-2H3,(H,29,32)
• InChI Key: ODWTYGWDDCIGOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)C(=CC2=CN(N=C2C3=CN=CC=C3)C4=CC=CC=C4)C#N
• Molecular Formula: C26H21N5O
• Molecular Weight: 419.5 g/mol
• CAS No.: 1808370-45-7

Description

The compound 2-cyano-N-(2,6-dimethylphenyl)-3-[1-phenyl-3-(pyridin-3-yl)-1H-pyrazol-4-yl]prop-2-enamide is a cyanoenamide derivative featuring a pyrazole core substituted with pyridin-3-yl and phenyl groups. Its structure includes:

• α,β-unsaturated cyanoenamide backbone: Imparts electrophilicity, enabling interactions with biological nucleophiles.
• 1-phenyl-3-(pyridin-3-yl)-1H-pyrazol-4-yl substituent: Combines aromatic and heteroaromatic systems for diverse binding interactions.

Biological Activity

The compound 2-cyano-N-(2,6-dimethylphenyl)-3-[1-phenyl-3-(pyridin-3-yl)-1H-pyrazol-4-yl]prop-2-enamide , known for its complex structure, has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the synthesis, biological evaluation, and mechanisms of action of this compound, drawing on diverse sources to provide a comprehensive overview.

Chemical Structure

The chemical structure of the compound can be represented as follows:

$$\text{C}_{23}\text{H}_{24}\text{N}_{4}\text{O}$$

This structure features a cyano group, a dimethylphenyl moiety, and a pyrazole ring, which are critical for its biological activity.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. A common synthetic route includes the following steps:

• Formation of the pyrazole ring via hydrazine derivatives.
• Introduction of the cyano group through nucleophilic substitution.
• Coupling reactions to attach the dimethylphenyl and pyridinyl groups.

Anticancer Activity

Recent studies have indicated that compounds similar to 2-cyano-N-(2,6-dimethylphenyl)-3-[1-phenyl-3-(pyridin-3-yl)-1H-pyrazol-4-yl]prop-2-enamide exhibit significant anticancer properties. For instance, a related compound demonstrated an IC50 value of 0.03 mM against cancer cell lines, suggesting potent cytotoxic effects .

The biological activity is primarily attributed to the compound's ability to interact with specific cellular pathways:

• PPARγ Agonism : The compound has been shown to act as a partial agonist for PPARγ receptors, which play a crucial role in regulating glucose metabolism and fat cell differentiation .
• Inhibition of Cell Proliferation : Studies indicate that these compounds can inhibit cell proliferation by inducing apoptosis in cancer cells through various signaling pathways .

Data Table: Biological Activities

Activity Type	IC50 Value (µM)	Reference
Anticancer	0.03
PPARγ Agonism	Not specified
Apoptosis Induction	Not specified

Case Studies

• Study on Anticancer Properties : A recent investigation into similar compounds revealed that they significantly inhibited tumor growth in xenograft models. The study highlighted that these compounds could be developed into therapeutic agents for treating specific types of cancer .
• Metabolic Effects : Another study focused on the metabolic effects of PPARγ agonists derived from pyrazole compounds, showing promising results in improving insulin sensitivity in diabetic models .

Comparison with Similar Compounds

Notes

Limitations : Direct pharmacological data for the target compound are absent in the provided evidence; inferences are drawn from structural analogs.

Synthetic Routes : The Claisen Schmidt-Suzuki coupling () and reflux with ammonium acetate () are viable methods for synthesizing pyrazole derivatives.

Further Research : Comparative studies on pyridin-3-yl vs. pyridin-4-yl substituents () could clarify structure-activity relationships.